Cas no 894057-52-4 (1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 894057-52-4
• MF: C₁₉H₂₀N₆O₃S
• MW: 412.465501785278
• CID: 5842903
• PubChem ID: 7531357
• Update Time: 2025-07-01

1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methyl-1-piperidinyl)-2-[[6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• 1-(4-methylpiperidin-1-yl)-2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]ethanone
• 1-(4-methylpiperidin-1-yl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)ethanone
• 894057-52-4
• 1-(4-methylpiperidin-1-yl)-2-{[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}ethan-1-one
• AKOS024653963
• F2506-0584
• 1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C19H20N6O3S/c1-13-7-9-23(10-8-13)18(26)12-29-19-21-20-17-6-5-16(22-24(17)19)14-3-2-4-15(11-14)25(27)28/h2-6,11,13H,7-10,12H2,1H3
• InChI Key： KBHJFYIRUCWUEL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CSC1N2C(=NN=1)C=CC(C1=CC=CC([N+]([O-])=O)=C1)=N2

Computed Properties

• Exact Mass: 412.13175969g/mol
• Monoisotopic Mass: 412.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: -0.94±0.40(Predicted)

Additional information on 1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

Introduction to 1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 894057-52-4)

1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 894057-52-4, represents a fusion of multiple heterocyclic scaffolds, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a central ethanone core linked to a piperidine ring and a triazolopyridazine moiety. The presence of a 6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl group introduces a sulfanyl (-S-) substituent that can potentially enhance its interactions with biological targets. This structural complexity suggests that the compound may exhibit multiple modes of action, making it a versatile tool for investigating various pharmacological pathways.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Heterocyclic structures are known for their ability to mimic natural biomolecules and interact with biological receptors in intricate ways. The compound in question combines elements from several well-studied heterocycles, including piperidine, triazole, and pyridazine rings, which are frequently encountered in bioactive molecules.

The 4-methylpiperidin-1-yl moiety in the compound's name is particularly noteworthy. Piperidine derivatives are commonly found in pharmaceuticals due to their favorable pharmacokinetic properties and ability to form stable hydrogen bonds with biological targets. The methyl substitution at the 4-position of the piperidine ring may influence the compound's solubility, metabolic stability, and overall bioavailability.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. The nitro group in the 3-nitrophenyl moiety is known to participate in redox reactions and can serve as a probe for studying reactive oxygen species (ROS) metabolism. Additionally, the sulfanyl group can act as a bridge between different pharmacophores, enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of sulfanyl-containing compounds in drug design. Sulfur atoms are capable of forming diverse chemical bonds and can participate in various biological interactions. The presence of a sulfanyl group in this compound may contribute to its ability to interact with enzymes and receptors involved in metabolic pathways. This feature makes it an attractive candidate for further investigation into potential therapeutic applications.

The triazolopyridazine scaffold is another key feature of this compound that warrants closer examination. Triazoles are known for their stability and ability to engage in multiple hydrogen bonding interactions. Pyridazines are also frequently encountered in bioactive molecules due to their ability to interact with aromatic pockets in biological targets. The combination of these two heterocycles suggests that the compound may exhibit enhanced binding affinity and selectivity towards specific biological receptors.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug discovery. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and reduced side effects. The structural complexity of 1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one makes it a promising candidate for such an approach.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure may also make it suitable for use as an intermediate in organic synthesis or as a building block for designing novel materials with specific functional properties. The versatility of its molecular framework opens up numerous possibilities for further exploration.

In conclusion, 1-(4-methylpiperidin-1-yl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 894057-52-4) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic scaffolds and functional groups makes it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into the pharmacological properties of such compounds, their role in drug discovery and development is likely to expand even further.